Cas no 1261913-49-8 (2-Methyl-3-(4-methylsulfonylphenyl)benzoic acid)
1261913-49-8 structure
Product Name:2-Methyl-3-(4-methylsulfonylphenyl)benzoic acid
CAS No:1261913-49-8
MF:C15H14O4S
MW:290.334263324738
MDL:MFCD18322278
CID:2621647
PubChem ID:53228108
Update Time:2025-04-21
2-Methyl-3-(4-methylsulfonylphenyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- MFCD18322278
- DTXSID70691641
- 2-METHYL-3-(4-METHYLSULFONYLPHENYL)BENZOIC ACID
- 4'-(Methanesulfonyl)-2-methyl[1,1'-biphenyl]-3-carboxylic acid
- 2-Methyl-3-(4-methylsulfonylphenyl)benzoic acid, 95%
- 1261913-49-8
- 2-Methyl-3-(4-methylsulfonylphenyl)benzoic acid
-
- MDL: MFCD18322278
- Inchi: 1S/C15H14O4S/c1-10-13(4-3-5-14(10)15(16)17)11-6-8-12(9-7-11)20(2,18)19/h3-9H,1-2H3,(H,16,17)
- InChI Key: GETDDQBHSJTPNC-UHFFFAOYSA-N
- SMILES: S(C)(C1C=CC(=CC=1)C1C=CC=C(C(=O)O)C=1C)(=O)=O
Computed Properties
- Exact Mass: 290.06128010Da
- Monoisotopic Mass: 290.06128010Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 443
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 79.8Ų
2-Methyl-3-(4-methylsulfonylphenyl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB329553-5 g |
2-Methyl-3-(4-methylsulfonylphenyl)benzoic acid, 95%; . |
1261913-49-8 | 95% | 5 g |
€1,159.00 | 2023-07-19 | |
| abcr | AB329553-5g |
2-Methyl-3-(4-methylsulfonylphenyl)benzoic acid, 95%; . |
1261913-49-8 | 95% | 5g |
€1159.00 | 2025-02-17 |
2-Methyl-3-(4-methylsulfonylphenyl)benzoic acid Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
1261913-49-8 (2-Methyl-3-(4-methylsulfonylphenyl)benzoic acid) Related Products
- 847547-17-5(4-Methanesulfonyl-biphenyl-2-carboxylic acid methyl ester)
- 118939-09-6(2-Methyl-4-(methylsulfonyl)benzoic acid)
- 4052-30-6(4-(Methylsulfonyl)benzoic acid)
- 16734-98-8(4'-(Methylsulfonyl)1,1'-Biphenyl-4-Carboxylic Acid)
- 893736-90-8(4'-(Methylsulfonyl)-[1,1'-biphenyl]-2-carboxylic acid)
- 1261893-68-8(2-(3-methylsulfonylphenyl)benzoic Acid)
- 893736-70-4(4'-Methanesulfonyl-biphenyl-3-carboxylic Acid)
- 1194374-32-7(3'-Methanesulfonyl-biphenyl-3-carboxylic Acid)
- 847547-18-6(4-(methylsulfonyl)-Biphenyl-2-carboxylic acid)
- 16734-97-7(3'-(Methylsulfonyl)-[1,1'-biphenyl]-4-carboxylic acid)
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